Cas no 1261603-58-0 (2-(Aminomethyl)-6-chlorobenzonitrile)

• Product Name: 2-(Aminomethyl)-6-chlorobenzonitrile
• CAS No: 1261603-58-0
• MF: C₈H₇ClN₂
• MW: 166.607580423355
• CID: 2129025
• Update Time: 2025-05-21

2-(Aminomethyl)-6-chlorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(aminomethyl)-6-chlorobenzonitrile
• 3-Chloro-2-cyanobenzylamine
• 2-(Aminomethyl)-6-chlorobenzonitrile

• Inchi： 1S/C8H7ClN2/c9-8-3-1-2-6(4-10)7(8)5-11/h1-3H,4,10H2
• InChI Key： RFUHBVNACQEZFH-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C#N)CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 172
• Topological Polar Surface Area: 49.8

Additional information on 2-(Aminomethyl)-6-chlorobenzonitrile

Recent Advances in the Study of 2-(Aminomethyl)-6-chlorobenzonitrile (CAS: 1261603-58-0) in Chemical Biology and Pharmaceutical Research

The compound 2-(Aminomethyl)-6-chlorobenzonitrile (CAS: 1261603-58-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. The information presented herein is derived from peer-reviewed academic literature, industry reports, and technical documents published within the last two years.

Recent studies have highlighted the role of 2-(Aminomethyl)-6-chlorobenzonitrile as a key intermediate in the synthesis of novel pharmacologically active molecules. Its unique chemical structure, featuring both an aminomethyl group and a chlorobenzonitrile moiety, makes it a valuable building block for the development of compounds targeting various biological pathways. For instance, researchers have successfully utilized this compound in the synthesis of kinase inhibitors, which show promise in the treatment of cancer and inflammatory diseases.

In terms of biological activity, 2-(Aminomethyl)-6-chlorobenzonitrile has demonstrated notable interactions with specific enzyme systems. A 2023 study published in the Journal of Medicinal Chemistry revealed that derivatives of this compound exhibit potent inhibitory effects on certain tyrosine kinases, which are critical in cell signaling pathways. The study employed a combination of in vitro assays and computational modeling to elucidate the binding mechanisms, providing valuable insights for future drug design efforts.

Another area of interest is the compound's potential application in central nervous system (CNS) disorders. Preliminary research indicates that 2-(Aminomethyl)-6-chlorobenzonitrile derivatives may modulate neurotransmitter systems, offering a new avenue for the development of treatments for conditions such as depression and anxiety. However, further in vivo studies are required to validate these findings and assess the compound's safety profile.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production process of 2-(Aminomethyl)-6-chlorobenzonitrile to improve yield and purity. A 2022 patent application describes a novel catalytic method that significantly reduces the formation of by-products, thereby enhancing the efficiency of large-scale synthesis. This development is particularly relevant for pharmaceutical companies looking to incorporate the compound into their drug development pipelines.

In conclusion, 2-(Aminomethyl)-6-chlorobenzonitrile (CAS: 1261603-58-0) represents a promising compound with diverse applications in medicinal chemistry. Its role as a synthetic intermediate and its demonstrated biological activities make it a valuable subject of ongoing research. Future studies should focus on expanding the scope of its therapeutic applications and addressing any potential challenges related to its pharmacokinetics and toxicity. This briefing underscores the importance of continued investigation into this compound and its derivatives to unlock their full potential in drug discovery.